Cas no 1446334-78-6 ({2-methylimidazo1,2-apyridin-6-yl}boronic acid)

• Product Name: {2-methylimidazo1,2-apyridin-6-yl}boronic acid
• CAS No: 1446334-78-6
• MF: C₈H₉BN₂O₂
• MW: 175.9803
• MDL: MFCD27921517
• CID: 5084277
• PubChem ID: 89656730
• Update Time: 2025-10-19

{2-methylimidazo1,2-apyridin-6-yl}boronic acid Chemical and Physical Properties

Names and Identifiers

• (2-methylimidazo[1,2-a]pyridin-6-yl)boronic acid
• Boronic acid, B-(2-methylimidazo[1,2-a]pyridin-6-yl)-
• {2-methylimidazo1,2-apyridin-6-yl}boronic acid
• BS-48177
• B-(2-Methylimidazo[1,2-a]pyridin-6-yl)boronic acid
• DTXSID401226219
• EN300-251444
• 2-methylimidazo[1,2-a]pyridin-6-ylboronic acid
• 1446334-78-6
• MFCD27921517
• SCHEMBL15068590
• VUUPLVFPKSXZMN-UHFFFAOYSA-N
• E84910
• {2-methylimidazo[1,2-a]pyridin-6-yl}boronic acid
• DB-384525

• MDL： MFCD27921517
• Inchi： 1S/C8H9BN2O2/c1-6-4-11-5-7(9(12)13)2-3-8(11)10-6/h2-5,12-13H,1H3
• InChI Key： VUUPLVFPKSXZMN-UHFFFAOYSA-N
• SMILES： O([H])B(C1C([H])=C([H])C2=NC(C([H])([H])[H])=C([H])N2C=1[H])O[H]

Computed Properties

• Exact Mass: 176.0757077g/mol
• Monoisotopic Mass: 176.0757077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on {2-methylimidazo1,2-apyridin-6-yl}boronic acid

Introduction to {2-methylimidazo1,2-apyridin-6-yl}boronic Acid (CAS No. 1446334-78-6)

{2-methylimidazo1,2-apyridin-6-yl}boronic acid (CAS No. 1446334-78-6) is a highly specialized boronic acid derivative that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its unique structural framework, plays a pivotal role in various synthetic applications, particularly in Suzuki-Miyaura cross-coupling reactions. The presence of both imidazole and pyridine rings in its molecular structure endows it with exceptional reactivity and versatility, making it an invaluable tool for the development of novel bioactive molecules.

The boronic acid moiety is a key functional group in this compound, facilitating its participation in metal-catalyzed coupling reactions. These reactions are fundamental to the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals. The 2-methylimidazo1,2-apyridin-6-yl substituent further enhances the compound's utility by providing a rigid scaffold that can be easily modified through various chemical transformations. This structural feature is particularly advantageous in medicinal chemistry, where precise control over molecular architecture is essential for optimizing biological activity.

In recent years, the pharmaceutical industry has witnessed a surge in the use of boronic acids due to their ability to form stable complexes with transition metals. These complexes serve as efficient catalysts for cross-coupling reactions, enabling the rapid construction of carbon-carbon bonds. The 6-position of the imidazo[1,2-a]pyridine ring in {2-methylimidazo1,2-apyridin-6-yl}boronic acid is particularly noteworthy, as it offers a strategic site for functionalization while maintaining overall molecular stability.

One of the most compelling applications of this compound is in the synthesis of small molecule inhibitors targeting various therapeutic pathways. For instance, researchers have leveraged its reactivity to develop inhibitors of kinases and other enzymes involved in cancer metabolism. The Suzuki-Miyaura coupling, facilitated by this boronic acid derivative, has been instrumental in creating libraries of novel compounds with potent biological activity. These libraries are then subjected to high-throughput screening to identify lead candidates for further development.

The structural motif of {2-methylimidazo1,2-apyridin-6-yl}boronic acid also finds utility in materials science, particularly in the design of organic semiconductors and luminescent materials. The conjugated system formed by the imidazole and pyridine rings contributes to its electronic properties, making it suitable for applications in optoelectronic devices. Recent studies have demonstrated its potential in the development of light-emitting diodes (LEDs) and organic photovoltaics (OPVs), where precise control over molecular arrangement is critical for achieving optimal performance.

In academic research, this compound has been employed as a building block for constructing more complex heterocyclic systems. The 2-methyl group provides a handle for further derivatization, allowing chemists to explore diverse chemical spaces. This flexibility has led to the discovery of new scaffolds with unique pharmacological profiles. For example, modifications at the 6-position have yielded derivatives with enhanced binding affinity to specific biological targets, highlighting the importance of fine-tuning molecular structure.

The synthesis of {2-methylimidazo1,2-apyridin-6-yl}boronic acid typically involves multi-step organic transformations starting from readily available precursors. Advances in synthetic methodologies have significantly improved the efficiency and scalability of these processes. Modern techniques such as flow chemistry have enabled the production of high-purity batches suitable for both academic research and industrial applications. This progress underscores the growing importance of boronic acids as versatile intermediates in modern synthetic chemistry.

The safety profile of this compound is another critical consideration. While boronic acids are generally well-tolerated under controlled conditions, proper handling procedures must be followed to ensure worker safety. Storage conditions should be carefully monitored to prevent degradation, which could lead to unintended side reactions. Despite these precautions, {2-methylimidazo1,2-apyridin-6-yl}boronic acid remains a cornerstone in synthetic chemistry due to its broad utility and reactivity.

The future prospects for this compound are promising, with ongoing research exploring new applications and synthetic pathways. Collaborative efforts between academia and industry are driving innovation in drug discovery and materials science. As our understanding of molecular interactions deepens, compounds like {2-methylimidazo1,2-apyridin-6-yl}boronic acid will continue to play a pivotal role in advancing scientific frontiers.